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Compound of Interest |

4-
Compound Name: (Trifluoromethoxy)phenylhydrazine

hydrochloride

Cat. No.: B162796

\ J

CAS Number: 133115-72-7

This technical guide provides an in-depth overview of 4-(Trifluoromethoxy)phenylhydrazine
hydrochloride, a key organic building block utilized in the synthesis of various
pharmaceuticals and agrochemicals.[1] This document is intended for researchers, scientists,
and professionals in the field of drug development and medicinal chemistry, offering
comprehensive data on its properties, a detailed experimental protocol for its synthesis, and
essential safety information.

Chemical Properties and Data

4-(Trifluoromethoxy)phenylhydrazine hydrochloride is a white to pale brown crystalline
powder.[2] The trifluoromethoxy group significantly influences the molecule's electronic
properties, enhancing its utility as a synthetic intermediate.[1]
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Property Value Citations
CAS Number 133115-72-7
Molecular Formula C7HsCIFsN20 [3]
Molecular Weight 228.60 g/mol
White to yellow to orange
Appearance
powder/crystal
Melting Point 230 °C (decomposes)
Solubility Soluble in water. [2]
Purity Typically >98.0% (by GC)
KQXZVSQCMVKMBK-
InChl Key
UHFFFAOYSA-N
CI.NNC1=CC=C(OC(F)
SMILES

(F)F)c=C1

- Room temperature, under inert
Storage Conditions ) [2]
gas (e.g., Argon or Nitrogen).

Sensitivity Air sensitive, hygroscopic.

Synthesis of 4-(Trifluoromethoxy)phenylhydrazine
Hydrochloride

The synthesis of 4-(Trifluoromethoxy)phenylhydrazine hydrochloride is typically achieved
through a two-step process involving the diazotization of 4-(trifluoromethoxy)aniline followed by
the reduction of the resulting diazonium salt. The following experimental protocol is an adapted
procedure based on the well-established synthesis of phenylhydrazine hydrochloride, providing
a reliable method for laboratory-scale preparation.[4]

Synthesis Workflow
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Step 1: Diazotization

(4—(Trifluorometh0xy)aniIine) ( Sodium Nitrite (NaNO2) ) (Hydrochloric Acid (HCI))

0-5°C

Step 2: Reduction

A4 \4

4>(Diazonium Salt Intermediate) ( Stannous Chloride (SnClz) )

<10°C

Click to download full resolution via product page

A diagram illustrating the two-step synthesis of 4-(Trifluoromethoxy)phenylhydrazine
hydrochloride.

Experimental Protocol

Materials:

e 4-(Trifluoromethoxy)aniline

e Concentrated Hydrochloric Acid (HCI)

e Sodium Nitrite (NaNO2)

e Stannous Chloride Dihydrate (SnClz-2H20)
e Ice

o Water

e Ethanol
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Procedure:
Step 1: Diazotization of 4-(Trifluoromethoxy)aniline

 In a three-necked flask equipped with a mechanical stirrer and a thermometer, dissolve 4-
(trifluoromethoxy)aniline in a mixture of concentrated hydrochloric acid and water, cooled to
0-5 °C in an ice-salt bath.

o Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the aniline solution.
Maintain the temperature of the reaction mixture below 5 °C throughout the addition.

o After the complete addition of the sodium nitrite solution, continue stirring the mixture for an
additional 30 minutes at 0-5 °C to ensure the complete formation of the diazonium salt. The
resulting solution should be kept cold for the subsequent reduction step.

Step 2: Reduction of the Diazonium Salt

 In a separate flask, prepare a solution of stannous chloride dihydrate in concentrated
hydrochloric acid. Cool this solution in an ice bath.

e Slowly add the cold diazonium salt solution to the stannous chloride solution with vigorous
stirring. The temperature should be maintained below 10 °C during this addition.

o A precipitate of 4-(Trifluoromethoxy)phenylhydrazine hydrochloride will form.
 After the addition is complete, continue to stir the mixture for another 30 minutes.

o Collect the precipitate by vacuum filtration and wash it with a small amount of cold water,
followed by cold ethanol to remove any impurities.

e Dry the product under vacuum to obtain 4-(Trifluoromethoxy)phenylhydrazine
hydrochloride as a crystalline solid.

Note: This is an adapted protocol. Researchers should perform small-scale trials to optimize
reaction conditions.

Spectroscopic Data
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As of the last update, publicly available experimental *H NMR, 3C NMR, IR, and mass
spectrometry data for 4-(Trifluoromethoxy)phenylhydrazine hydrochloride are limited.
Researchers are advised to perform their own analytical characterization to confirm the identity
and purity of the synthesized compound.

Applications in Research and Development

4-(Trifluoromethoxy)phenylhydrazine hydrochloride is a valuable intermediate in the
synthesis of a variety of biologically active molecules.[1] Its primary applications are in:

o Pharmaceutical Development: It serves as a crucial building block in the synthesis of novel
therapeutic agents, particularly in the development of anti-cancer drugs.[1] The
trifluoromethoxy group can enhance metabolic stability and binding affinity of the final drug
molecule.

e Agrochemicals: This compound is used in the formulation of herbicides and fungicides.[1]

o Materials Science: It can be utilized in the synthesis of advanced polymers and coatings.

Safety and Handling

4-(Trifluoromethoxy)phenylhydrazine hydrochloride is a hazardous substance and should
be handled with appropriate safety precautions in a well-ventilated fume hood.
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Hazard Statement Precautionary Statement

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

H302: Harmful if swallowed.

) ) ) P270: Do not eat, drink or smoke when using
H312: Harmful in contact with skin. )
this product.

o P280: Wear protective gloves/protective
H332: Harmful if inhaled. ] ) ]
clothing/eye protection/face protection.

P301 + P312: IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell.

H315: Causes skin irritation.

P302 + P352: IF ON SKIN: Wash with plenty of

H319: Causes serious eye irritation.
soap and water.

P304 + P340: IF INHALED: Remove person to

H335: May cause respiratory irritation. ] _
fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

P501: Dispose of contents/container to an

approved waste disposal plant.

Always consult the Safety Data Sheet (SDS) from the supplier before handling this chemical.
Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat, is
mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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